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Compound of Interest

Compound Name: Dicyclohexyl carbonate

Cat. No.: B057173

For Researchers, Scientists, and Drug Development Professionals

Introduction: Dicyclohexyl carbonate (CAS No. 4427-97-8) is a carbonate ester utilized in
various chemical syntheses. This technical guide provides a comprehensive overview of its
safety profile and essential handling precautions to ensure its safe use in research and
development settings. While some sources indicate a low toxicity profile, specific quantitative
toxicological data is limited, underscoring the importance of prudent laboratory practices.[1]

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is foundational to
its safe handling. Dicyclohexyl carbonate is a white powder at room temperature.[2] Key
identifying and physical data are summarized below.
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Property Value Source

CAS Number 4427-97-8 [L121[3][41[516]17118]
Molecular Formula C13H2203 [L112][31[41[5]
Molecular Weight 226.31 g/mol [3]

Appearance White powder [2]

. Good solubility in organic
Solubility _ [1]
solvents; less soluble in water.

Boiling Point 340.2°C at 760 mmHg [3]

Melting Point 43-44 °C [3]

Hazard Identification and GHS Classification

Based on available information, dicyclohexyl carbonate is classified as a substance that
warrants caution. The Globally Harmonized System (GHS) classification indicates a potential
hazard upon ingestion.

GHS Classification Information

Pictogram

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Note: Comprehensive GHS classification data from major regulatory bodies is limited. The
information presented is based on available supplier data. A conservative approach to handling
is therefore recommended.

Toxicological Data

Detailed quantitative toxicological data for dicyclohexyl carbonate is not widely available in
the public domain. While some sources describe it as having a "low toxicity profile," empirical
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data to substantiate this is scarce.[1] Researchers should handle this compound with the
understanding that its toxicological properties have not been fully investigated.

Toxicity .
: Value Species Route Source
Endpoint
Acute Oral )
o No data available - - -
Toxicity

Acute Dermal _
. No data available - - i}
Toxicity

Acute Inhalation _
. No data available - - .
Toxicity

Skin
Corrosion/Irritatio  No data available - - -
n

Eye _
o No data available - - -
Damage/Irritation

Handling and Storage Precautions

Given the limited safety data, adherence to standard best practices for handling chemical
reagents is critical. The following protocols are recommended for the safe handling and storage
of dicyclohexyl carbonate.

Engineering Controls

Proper ventilation is key to minimizing exposure.

¢ Ventilation: Work in a well-ventilated area. For procedures that may generate dust or
aerosols, a chemical fume hood is required.

o Safety Equipment: An eyewash station and safety shower should be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)
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The following PPE should be worn at all times when handling dicyclohexyl carbonate:
o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for
integrity before each use.

o Skin and Body Protection: A laboratory coat should be worn. For larger quantities or when
there is a risk of significant exposure, additional protective clothing may be necessary.

Hygiene Practices

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.

» Do not consume food or beverages in the laboratory.

e Remove contaminated clothing promptly and wash before reuse.

Storage

o Store in a tightly sealed container in a dry, cool, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

A clear and well-rehearsed emergency plan is essential for responding to accidental exposures
or spills.

First Aid Measures

 If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

e If on Skin: Remove contaminated clothing. Wash the affected area with plenty of soap and
water. If irritation persists, seek medical attention.
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e If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.
Continue rinsing. Seek medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek medical attention.

Accidental Release Measures

o Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains or waterways. Collect the material for
disposal in accordance with local regulations.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Combustion may produce carbon monoxide and carbon dioxide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols and Logical Relationships

Visualizing workflows and logical relationships can enhance safety awareness and procedural
clarity.
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Click to download full resolution via product page
Caption: General workflow for the safe handling of dicyclohexyl carbonate.

Caption: Decision logic for first aid response to dicyclohexyl carbonate exposure.

Conclusion

While dicyclohexyl carbonate is not classified as a highly hazardous substance based on the
limited available data, a thorough understanding and implementation of safety protocols are
paramount. The absence of comprehensive toxicological data necessitates a cautious
approach. Researchers, scientists, and drug development professionals must utilize
appropriate engineering controls, wear the correct personal protective equipment, and be
prepared for emergency situations to ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057173#dicyclohexyl-carbonate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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